REACTION_CXSMILES
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C([O:3][C:4]([C:6]1[C:7]([C:11]2[CH:16]=[CH:15][C:14]([Cl:17])=[CH:13][CH:12]=2)=[N:8][O:9][CH:10]=1)=[O:5])C.[OH-].[Na+].Cl>C(O)C>[Cl:17][C:14]1[CH:13]=[CH:12][C:11]([C:7]2[C:6]([C:4]([OH:5])=[O:3])=[CH:10][O:9][N:8]=2)=[CH:16][CH:15]=1 |f:1.2|
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Name
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Quantity
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57 g
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Type
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reactant
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Smiles
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C(C)OC(=O)C=1C(=NOC1)C1=CC=C(C=C1)Cl
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Name
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Quantity
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175 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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234 mL
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Type
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solvent
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Smiles
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C(C)O
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Name
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Quantity
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92.6 mL
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Type
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reactant
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Smiles
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Cl
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the resulting mixture stirred overnight at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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FILTRATION
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Details
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The precipitate was then filtered off
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Type
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DISSOLUTION
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Details
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dissolved in THF (762 mL)
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Type
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WASH
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Details
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washed with saturated sodium chloride solution
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Type
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EXTRACTION
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Details
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The aqueous phase was then extracted with ethyl acetate and THF (1:1, 300 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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the combined organic phases dried over sodium sulfate
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Type
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CUSTOM
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Details
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evaporated
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Reaction Time |
8 (± 8) h |
Name
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Type
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product
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Smiles
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ClC1=CC=C(C=C1)C1=NOC=C1C(=O)O
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Type | Value | Analysis |
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AMOUNT: MASS | 50.7 g | |
YIELD: PERCENTYIELD | 92% | |
YIELD: CALCULATEDPERCENTYIELD | 100.1% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |